4-(3,5-Dimethylpiperazin-1-yl)benzamide

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 4-(3,5-dimethylpiperazin-1-yl)benzamide
• InChI: InChI=1S/C13H19N3O/c1-9-7-16(8-10(2)15-9)12-5-3-11(4-6-12)13(14)17/h3-6,9-10,15H,7-8H2,1-2H3,(H2,14,17)
• InChI Key: GLSDOUFKDCIDBA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(N1)C)C2=CC=C(C=C2)C(=O)N

Description

4-(3,5-Dimethylpiperazin-1-yl)benzamide is a benzamide derivative characterized by a piperazine ring substituted with two methyl groups at the 3- and 5-positions. This compound is a key structural motif in several pharmacologically active molecules, particularly kinase inhibitors and receptor-targeting agents. Its piperazine moiety enhances solubility and modulates receptor binding, while the benzamide backbone provides a scaffold for functionalization. Notably, it is a critical component of AZD4547, a fibroblast growth factor receptor (FGFR) inhibitor with antitumor activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 4-(3,5-dimethylpiperazin-1-yl)benzamide with analogous compounds in terms of structural features , synthetic yields , biological activity , and analytical data :

Compound Name / Structure	Key Substituents/Modifications	Synthesis Yield	Biological Activity/Relevance	NMR/MS Data	Reference ID
4-(3,5-Dimethylpiperazin-1-yl)benzamide (Core Structure)	3,5-dimethylpiperazine, benzamide	76% (as acid precursor)	FGFR3 inhibition (IC₅₀ = 0.2 nM for AZD4547)	1H NMR (DMSO): δ 7.99 (d, J = 8.3 Hz)
5-(4-(3,5-Dichlorophenyl)piperazin-1-yl)-N-(4-(pyridin-2-yl)phenyl)pentanamide	3,5-dichlorophenyl, pyridinylphenyl	46%	Dopamine D3 receptor selectivity	MS: m/z 484 [M+H]+
N-(3-((3,5-Dimethylpiperazin-1-yl)methyl)-5-(trifluoromethyl)phenyl)-...benzamide (29)	Trifluoromethyl, pyrazolylaminoquinazolinyl	63%	Kinase inhibition (exact target unspecified)	HRMS: m/z 643.2746 [M+H]+
3,5-Dichloro-4-methoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide	Dichloro-methoxy, 4-methylpiperazine	Not reported	Structural analog for receptor binding studies	RN: 689746-91-6
rel-N-(5-(3,5-Dimethoxyphenethyl)-1H-pyrazol-3-yl)-4-((3R,5S)-3,5-dimethylpiperazin-1-yl)benzamide	Dimethoxyphenethyl, pyrazole	98% purity	FGFR inhibition (AZD4547 derivative)	Commercial purity data

Key Observations:

Structural Impact on Activity :

• The 3,5-dimethylpiperazine group in 4-(3,5-dimethylpiperazin-1-yl)benzamide enhances FGFR3 binding affinity compared to analogs with 4-methylpiperazine (e.g., compound in ) .
• Electron-withdrawing groups (e.g., trifluoromethyl in compound 29 ) increase metabolic stability but may reduce solubility.

Synthetic Efficiency :

• Yields vary significantly: 76% for the benzoic acid precursor of 4-(3,5-dimethylpiperazin-1-yl)benzamide vs. 38% for triazole-indazol derivatives . Lower yields in dichlorophenyl-piperazine analogs (46% ) highlight challenges in introducing bulky substituents.

Biological Targets :

• AZD4547 (a derivative of 4-(3,5-dimethylpiperazin-1-yl)benzamide) specifically inhibits FGFR3 kinase (IC₅₀ = 0.2 nM) , while dopamine D3-selective analogs (e.g., ) prioritize receptor subtype specificity over kinase activity .

Analytical Confirmation: HRMS and NMR data (e.g., δ 7.99 ppm for benzamide protons ) confirm structural integrity.

Research Findings and Challenges

• Divergent Synthesis Strategies : highlights inefficiencies in synthesizing individual benzamide derivatives, contrasting with the high-yield preparation of 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoic acid (76% ).
• Biological Assays : FGFR3 kinase inhibition assays using LANCE TR-FRET () validate the potency of dimethylpiperazinyl benzamides .
• Structural Complexity: Compounds like N-((1r,3R)-3-(3-chloro-4-cyanophenoxy)-...benzamide () demonstrate increased synthetic complexity but improved proteolysis-targeting chimera (PROTAC) activity .